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Compound of Interest

Compound Name:
Transcriptional Intermediary Factor

2 (TIF2) (740-753)

Cat. No.: B13925274 Get Quote

Technical Support Center: TIF2 (740-753) Peptide
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the TIF2

(740-753) peptide. The information provided is based on the physicochemical properties of the

peptide and general laboratory best practices.

I. TIF2 (740-753) Peptide: Properties and Handling
The TIF2 (740-753) peptide is a 14-amino acid fragment of the human Transcriptional

Intermediary Factor 2 (TIF2), also known as Nuclear Receptor Coactivator 2 (NCOA2). It

functions as a nuclear receptor (NR) box B3 region and contains the conserved LXXLL motif,

which is crucial for the interaction with the ligand-binding domains of nuclear receptors.[1][2]
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Property Value

Amino Acid Sequence KENALLRYLLDKDD

Molecular Formula C₇₅H₁₂₄N₂₀O₂₅

Molecular Weight 1705.9 g/mol

Net Charge at pH 7 -3

Hydrophobic Residue Content 42.9% (A, L, L, R, Y, L, L)

Hydrophilic/Charged Residue Content 57.1% (K, E, N, D, K, D, D)

II. FAQs: Solubility and Reconstitution
Q1: What is the recommended solvent for dissolving the TIF2 (740-753) peptide?

A1: Based on its amino acid sequence, the TIF2 (740-753) peptide has a net negative charge

at neutral pH. Therefore, it is predicted to be soluble in aqueous solutions.

Primary Recommendation: Start by dissolving the peptide in sterile, distilled water or a

common biological buffer such as phosphate-buffered saline (PBS) at pH 7.2-7.4.

Alternative for Higher Concentrations: If higher concentrations are required or if solubility in

water is limited, the use of a small amount of a basic buffer or solvent is recommended. You

can try dissolving the peptide in a small volume of 0.1 M ammonium bicarbonate and then

diluting it with water to the desired concentration.

Use of Organic Solvents: For very high concentrations that may not be achievable in

aqueous buffers, a small amount of an organic solvent like Dimethyl Sulfoxide (DMSO) can

be used. One vendor suggests that the peptide is soluble in both water and DMSO. Dissolve

the peptide first in a minimal amount of DMSO and then slowly add your aqueous buffer to

the desired final concentration. Be mindful that DMSO can affect certain biological assays.

Q2: I am having trouble dissolving the TIF2 (740-753) peptide. What should I do?

A2: If you encounter solubility issues, consider the following troubleshooting steps:
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Sonication: Gentle sonication can help to break up any peptide aggregates and facilitate

dissolution.

Warming: Gently warming the solution to no more than 40°C can increase the solubility of

some peptides.

pH Adjustment: Since this peptide is acidic, slightly increasing the pH of the solution by

adding a small amount of a dilute basic solution (e.g., 0.1% ammonium hydroxide) can

improve solubility. Avoid making the solution strongly basic.

Test a Small Amount First: It is always recommended to test the solubility of a small aliquot

of the peptide before attempting to dissolve the entire stock.

Q3: What is the recommended storage condition for the TIF2 (740-753) peptide?

A3:

Lyophilized Powder: Store the lyophilized peptide at -20°C or -80°C for long-term stability.

In Solution: Once dissolved, it is best to aliquot the peptide solution into single-use volumes

to avoid repeated freeze-thaw cycles, which can lead to degradation. Store the aliquots at

-20°C or -80°C.

III. FAQs: Aggregation
Q1: Is the TIF2 (740-753) peptide prone to aggregation?

A1: The TIF2 (740-753) peptide has a moderate content of hydrophobic residues (42.9%),

including several leucine residues which can contribute to aggregation. While its charged

residues should aid in solubility, aggregation can still occur, particularly at high concentrations.

Q2: How can I prevent or minimize peptide aggregation?

A2: To minimize aggregation, follow these guidelines:

Dissolution Technique: When using an organic solvent like DMSO to aid dissolution, add the

aqueous buffer slowly to the peptide-DMSO solution while gently vortexing. This prevents the

peptide from crashing out of solution.
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Concentration: Work with the lowest feasible concentration for your experiment.

Storage: Store the peptide in aliquots to avoid multiple freeze-thaw cycles. If you observe

precipitation after thawing, gentle sonication may help to resuspend the peptide.

Use of Denaturants: As a last resort for highly aggregated peptides, denaturing agents like 6

M guanidine-HCl or 8 M urea can be used for initial solubilization, followed by dilution.

However, the compatibility of these agents with your specific assay must be considered.

IV. Experimental Protocols
Recommended Protocol for Reconstitution of TIF2 (740-
753) Peptide
This protocol is a general guideline based on the physicochemical properties of the peptide.

Preparation: Allow the lyophilized peptide vial to equilibrate to room temperature before

opening to prevent condensation. Briefly centrifuge the vial to ensure all the peptide powder

is at the bottom.

Solvent Selection: Based on your experimental needs, choose an appropriate solvent. For

most applications, sterile distilled water or PBS (pH 7.4) is recommended as the initial

solvent.

Dissolution:

Add the desired volume of solvent to the vial to achieve a stock concentration of, for

example, 1 mg/mL.

Gently vortex or pipette the solution to mix.

If the peptide does not fully dissolve, sonicate the vial in a water bath for a few minutes.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or

-80°C.

Workflow for Troubleshooting Peptide Solubility

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13925274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Lyophilized TIF2 (740-753) Peptide

Attempt to dissolve in sterile water or PBS (pH 7.4)

Is the peptide fully dissolved?

Gentle sonication

No

Peptide is ready for use. Aliquot and store at -20°C or -80°C.

Yes

Is the peptide fully dissolved?

Gentle warming (<40°C)

No

Yes

Is the peptide fully dissolved?

Add a small amount of dilute basic solution (e.g., 0.1% NH4OH)

No

Yes

Is the peptide fully dissolved?

Dissolve in minimal DMSO, then slowly add aqueous buffer

No

Yes

Is the peptide fully dissolved?

Yes

Consult further. Consider peptide quality or alternative solubilization strategies.

No
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Caption: A step-by-step workflow for troubleshooting the solubility of the TIF2 (740-753)

peptide.

V. Signaling Pathway and Experimental Workflow
TIF2 (740-753) Peptide in Nuclear Receptor Signaling
The TIF2 (740-753) peptide mimics the action of the full-length TIF2 coactivator protein by

binding to the ligand-activated nuclear receptor, which then modulates gene transcription.
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(e.g., Hormone) Nuclear Receptor (NR)binds

Ligand-NR-TIF2 Peptide
ComplexTIF2 (740-753) Peptide

DNA
(Hormone Response Element)

binds to Gene Transcriptionregulates
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Caption: Simplified signaling pathway involving the TIF2 (740-753) peptide and a nuclear

receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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